Cas no 1434128-48-9 (Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate)

• Product Name: Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate
• CAS No: 1434128-48-9
• MF: C₁₀H₈BrClO₄
• MW: 307.525121688843
• MDL: MFCD24335248
• CID: 1057411
• PubChem ID: 86222776
• Update Time: 2025-06-23

Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate
• Methyl 5-bromo-3-(chloroacetyl)-2-hydroxybenzoate
• 1434128-48-9
• CS-0337261
• AKOS027256868
• DB-255252
• SY023806
• MFCD24335248
• Methyl5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate
• AC4257

• MDL： MFCD24335248
• Inchi： 1S/C10H8BrClO4/c1-16-10(15)7-3-5(11)2-6(9(7)14)8(13)4-12/h2-3,14H,4H2,1H3
• InChI Key： BIFIHCOXTFGJCQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=C(C(CCl)=O)C=1)O

Computed Properties

• Exact Mass: 305.92900
• Monoisotopic Mass: 305.92945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.36280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate

Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate (CAS No. 1434128-48-9): An Overview

Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate (CAS No. 1434128-48-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique structural features, including a bromine atom, a chloroacetyl group, and a hydroxyl group, which collectively contribute to its diverse reactivity and potential biological activities.

The molecular formula of Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate is C₁₀H₉BrClO₄, and its molecular weight is approximately 305.53 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 5-bromo-2-hydroxybenzoic acid and methyl chloroacetate. The synthesis process involves esterification, bromination, and acylation steps, each of which requires precise control of reaction conditions to ensure high yields and purity.

In recent years, Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate has garnered significant attention due to its potential applications in the development of novel pharmaceuticals. Research studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its biological activities, Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate has also been explored for its utility in material science. Its unique chemical structure makes it an excellent precursor for the synthesis of advanced functional materials, such as polymers and coatings. A recent study in the Journal of Polymer Science highlighted the use of this compound as a monomer for the preparation of polymeric materials with enhanced thermal stability and mechanical strength.

The physical properties of Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate are well-documented. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for various synthetic and analytical applications.

In terms of safety and handling, Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate should be stored in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. It is important to note that while this compound is not classified as a hazardous material under current regulations, it should still be handled with care to ensure laboratory safety.

The environmental impact of Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper waste disposal protocols should be followed to prevent any potential environmental contamination.

In conclusion, Methyl 5-Bromo-3-(2-chloroacetyl)-2-hydroxybenzoate (CAS No. 1434128-48-9) is a multifunctional organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and material science. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration and development in various scientific fields. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.